Cas no 350989-99-0 (Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate)

Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate is a thiophene-based organic compound with a molecular structure incorporating both amino and ester functional groups. Its key advantages include its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of the 4-ethylphenyl moiety enhances its lipophilicity, potentially improving bioavailability in drug design applications. The ester group offers reactivity for further derivatization, while the amino group provides a site for functional modifications. This compound is valued for its structural specificity, making it suitable for targeted research in medicinal chemistry and material science. Proper handling and storage under inert conditions are recommended to maintain stability.
Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate structure
350989-99-0 structure
Product Name:Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate
CAS No:350989-99-0
MF:C15H17NO2S
MW:275.36598277092
MDL:MFCD01922030
CID:878007
PubChem ID:724947
Update Time:2025-05-27

Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate
    • AKOS B000801
    • 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylic acid ethyl ester
    • 2-amino-4-(4-ethyl-phenyl)-thiophene-3-carboxylic acid ethyl ester
    • AC1LF93J
    • ALBB-001711
    • CTK4H3567
    • Oprea1_419300
    • ST057607
    • SureCN1554182
    • EN300-227715
    • G37738
    • SR-01000323355
    • DTXSID80352377
    • VS-05172
    • SAGLQZFBTTXHFJ-UHFFFAOYSA-N
    • SCHEMBL1554182
    • CS-0451539
    • BBL016151
    • SR-01000323355-1
    • ETHYL 2-AMINO-4-(4-ETHYLPHENYL)-3-THIOPHENECARBOXYLATE
    • STK348735
    • MFCD01922030
    • 350989-99-0
    • BAS 05167766
    • 2-amino-4-(4-ethylphenyl)-thiophene-3-carboxylic acid ethyl ester
    • AKOS000304247
    • MDL： MFCD01922030
    • Inchi： 1S/C15H17NO2S/c1-3-10-5-7-11(8-6-10)12-9-19-14(16)13(12)15(17)18-4-2/h5-9H,3-4,16H2,1-2H3
    • InChI Key： SAGLQZFBTTXHFJ-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)OCC)C(=C1)C1C=CC(=CC=1)CC)N

Computed Properties

  • Exact Mass: 275.09800
  • Monoisotopic Mass: 275.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.178
  • Boiling Point: 411.2°C at 760 mmHg
  • Flash Point: 202.5°C
  • Refractive Index: 1.595
  • PSA: 80.56000
  • LogP: 4.31760

Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate Pricemore >>

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abcr
AB213869-1 g
Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, 95%; .
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abcr
AB213869-5 g
Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, 95%; .
 350989-99-0 95%
5g
 €456.10 2023-05-06
abcr
AB213869-10 g
Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, 95%; .
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 €773.40 2023-05-06
Chemenu
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